Hexahydro-1,3-isobenzofurandione-d8

• Molecular Formula: C8H10O3
• Molecular Weight: 162.21 g/mol
• InChI: InChI=1S/C8H10O3/c9-7-5-3-1-2-4-6(5)8(10)11-7/h5-6H,1-4H2/i1D2,2D2,3D2,4D2
• InChIKey: MUTGBJKUEZFXGO-SVYQBANQSA-N

Hexahydro-1,3-isobenzofurandione-d8: Deuterated Cyclic Anhydride

Hexahydro-1,3-isobenzofurandione-d8 is a deuterium-labeled isotopologue of hexahydrophthalic anhydride (HHPA), a cyclic dicarboxylic anhydride [1]. With eight hydrogen atoms replaced by deuterium (C₈H₂D₈O₃), the compound exhibits a nominal mass increase of 8 Da relative to the non‑deuterated parent (C₈H₁₀O₃), which is critical for mass‑spectrometric discrimination [2]. The compound is supplied as a research‑grade stable isotope‑labeled internal standard, typically with a purity ≥95% . Its primary value lies in applications requiring exact mass differentiation from endogenous or unlabeled analytes, such as quantitative LC‑MS/MS, GC‑MS, and NMR‑based tracer studies .

Deuterated cyclic anhydride (d8)

Isotope-labeled internal standard for MS quantitation

Supports isotope-dilution workflow (LC-MS/MS, GC-MS)

• [1] CAS Common Chemistry. Hexahydrophthalic anhydride. CAS Registry Number 85-42-7. American Chemical Society. https://commonchemistry.cas.org/detail?cas_rn=85-42-7 (accessed April 2026). View Source
• [2] MedChemExpress. Hexahydro-1,3-isobenzofurandione-d8 (HY-W017331S). Product Datasheet. https://www.medchemexpress.eu/hexahydro-1-3-isobenzofurandione-d8.html View Source

Hexahydro-1,3-isobenzofurandione-d8 vs Unlabeled Analog in MS

In liquid chromatography‑tandem mass spectrometry (LC‑MS/MS) and gas chromatography‑mass spectrometry (GC‑MS) applications, the non‑deuterated hexahydro-1,3-isobenzofurandione (CAS 85‑42‑7, MW 154.16) co‑elutes with and is isobaric to the target analyte, making it impossible to distinguish matrix‑derived signals from the analyte of interest [1]. Conversely, the -d8 isotopologue (MW 162.21) exhibits a distinct mass shift (+8 Da) that enables separate detection channels, a fundamental requirement for isotope‑dilution mass spectrometry (IDMS) [2]. Generic substitution with the unlabeled analog would introduce severe ion suppression and cross‑talk artifacts, compromising quantitative accuracy [3]. Therefore, only the deuterated version provides the necessary mass‑spectral resolution to serve as a reliable internal standard or tracer in complex biological and environmental matrices [4].

Unlabeled analog

Deuterated (d8) internal standard

Co-elutes and is isobaric; matrix signals cannot be distinguished

Mass-shift enables separate MS detection channels

Ion suppression and cross-talk may compromise quantitation

Isotope-dilution correction improves precision in complex matrices

Cannot provide tracer capability for metabolic studies

Enables MS-based tracking of labeled species

• [1] CAS Common Chemistry. Hexahydrophthalic anhydride. CAS Registry Number 85-42-7. American Chemical Society. https://commonchemistry.cas.org/detail?cas_rn=85-42-7 View Source
• [2] MedChemExpress. Hexahydro-1,3-isobenzofurandione-d8 (HY-W017331S). Product Datasheet. https://www.medchemexpress.eu/hexahydro-1-3-isobenzofurandione-d8.html View Source
• [3] Rosing H, Man WY, Beijnen JH. LC‑MS‑MS experiences with internal standards. Chromatographia. 2002;55(Suppl 1):S91‑S95. https://link.springer.com/article/10.1007/BF02493360 View Source
• [4] ResolveMass Laboratories. Deuterated Standards for LC‑MS Analysis: What They Are & Why They Matter. 2025. https://resolvemass.ca/deuterated-standards-for-lc-ms-analysis/ View Source

Quantitative Evidence: -d8 vs Unlabeled Anhydrides

Isotopic Mass Shift for MS Resolution

Hexahydro-1,3-isobenzofurandione-d8 (C₈H₂D₈O₃) possesses a molecular weight of 162.21 g/mol . In contrast, the non‑deuterated parent compound (C₈H₁₀O₃, CAS 85‑42‑7) has a molecular weight of 154.16 g/mol [1]. The resulting mass difference of +8.05 Da (Δm/z ≈ 8) is sufficient to achieve baseline separation in mass‑selective detection without isotopic cross‑talk, a requirement that cannot be met by the unlabeled analog or by less‑deuterated variants .

Isotopic mass shift

Head-to-head

+8.05 Da

MW 162.21 vs 154.16 g/mol

Sufficient mass shift for baseline MS separation

Exceeds ≥3 Da minimum for isotopic ISTD

Evidence Dimension	Molecular weight (g/mol)
Target Compound Data	162.21
Comparator Or Baseline	Hexahydro-1,3-isobenzofurandione (non‑deuterated, CAS 85‑42‑7): 154.16
Quantified Difference	+8.05 Da
Conditions	Calculated from molecular formula (C₈H₂D₈O₃ vs C₈H₁₀O₃); confirmed by vendor specifications [1].

Why This Matters

An 8‑Da mass shift exceeds the minimum requirement for isotopic internal standards (≥3 Da) to avoid natural abundance overlap, ensuring accurate quantitation in complex matrices [2].

• [1] CAS Common Chemistry. Hexahydrophthalic anhydride. CAS Registry Number 85-42-7. American Chemical Society. https://commonchemistry.cas.org/detail?cas_rn=85-42-7 View Source
• [2] Debrauwer L, et al. Microwave‑assisted synthesis of deuterium labeled estrogen fatty acid esters. Steroids. 2005;70(9):587‑594. https://www.sciencedirect.com/science/article/abs/pii/S0039128X05001046 View Source

High Isotopic Purity for Trace-Level Quantitation

Hexahydro-1,3-isobenzofurandione-d8 is supplied with a purity of ≥95% , and certain vendors certify 98% purity . This high isotopic enrichment minimizes the residual unlabeled fraction (<5%), which is essential for preventing elevated baseline noise in single‑ion monitoring (SIM) and selected reaction monitoring (SRM) modes . In comparison, generic deuterated standards with lower enrichment (e.g., <90% atom D) can introduce significant isotopic impurities that compromise the limit of detection (LOD) and quantification (LOQ) in ultra‑trace analyses .

Isotopic purity

Class-level

≥95% (up to 98%)

Lower residual unlabeled background

Vendor-certified; verify for trace-level work

Evidence Dimension	Isotopic purity (atom % D)
Target Compound Data	≥95% (typical), up to 98% reported
Comparator Or Baseline	Industry‑accepted minimum for quantitative internal standards: typically >98 atom % D for high‑precision work; lower‑enrichment standards (e.g., 80‑90 atom % D) are available but introduce greater background .
Quantified Difference	Residual unlabeled fraction ≤5% vs. up to 20% for low‑enrichment alternatives.
Conditions	Vendor‑certified purity specifications; applicable to LC‑MS/MS and GC‑MS workflows .

Why This Matters

High isotopic purity directly translates to lower background interference and improved signal‑to‑noise ratios, which is critical for quantifying low‑abundance analytes in biological or environmental samples.

Internal Standard for HHPA Metabolite Analysis

In analytical methods developed for hexahydrophthalic anhydride (HHPA) metabolites in human urine, isotope‑dilution gas chromatography‑mass spectrometry (ID‑GC‑MS) employing a deuterated internal standard (such as HHPA‑d8 or its hydrolyzed acid‑d8) is the established approach to correct for matrix effects and analyte loss during sample preparation [1]. While direct quantitative data comparing HHPA‑d8 to unlabeled analogs in this specific matrix are not publicly available, the class‑level principle is well‑documented: deuterated internal standards co‑elute with the analyte and compensate for variable ionization efficiency, improving accuracy from typical CVs of 15‑20% (external calibration) to <5% [2]. The -d8 isotopologue is specifically suited for this application because its mass shift avoids overlap with endogenous interferences.

Precision improvement

Method context

CV reduction: 15–20% to <10%

Supports matrix-effect correction in biomonitoring

Class-level; reported for HHPA metabolites

Evidence Dimension	Quantitation accuracy in biomonitoring
Target Compound Data	Hexahydro-1,3-isobenzofurandione-d8 as internal standard for HHPA metabolite analysis
Comparator Or Baseline	External calibration (no internal standard) or use of a non‑deuterated structural analog
Quantified Difference	Improvement in precision: CV reduction from 15‑20% to <5% (class‑level data for deuterated IS) [2]
Conditions	ID‑GC‑MS analysis of urinary HHPA metabolites [1]

Why This Matters

For occupational health or environmental monitoring programs requiring defensible, low‑level quantitation of HHPA exposure, the deuterated internal standard is essential to meet regulatory data quality objectives.

• [1] Jönsson BA, Lindh CH, Gustavsson A, et al. Determination of hexahydrophthalic and methylhexahydrophthalic acids in urine by gas chromatography‑negative‑ion chemical‑ionisation mass spectrometry. J Chromatogr A. 1991;557:255‑263. (Methodological context) View Source
• [2] Silva MJ, Samandar E, Preau JL, et al. Automated solid‑phase extraction and quantitative analysis of 14 phthalate metabolites in human serum using isotope dilution‑high‑performance liquid chromatography‑tandem mass spectrometry. J Anal Toxicol. 2005;29(8):819‑824. (Class‑level demonstration of deuterated IS benefits) View Source

Tracer for PDE4 Inhibitor Synthesis

Hexahydro-1,3-isobenzofurandione-d8 is specifically cited for use as an isotopically labeled precursor in the synthesis of hypotensive pyridazinones and selective PDE4 inhibitors . In these applications, the deuterated anhydride serves as a mass‑tagged building block, enabling definitive tracking of metabolic fate and reaction intermediates by MS or NMR . Unlike unlabeled hexahydrophthalic anhydride, which provides no mass‑distinguishable signal, the -d8 isotopologue allows researchers to differentiate exogenous drug‑derived species from endogenous background, a capability that is critical for ADME studies and mechanistic elucidation [1].

Synthetic tracer utility

Supporting evidence

Mass-tagged building block

Enables MS-based metabolic tracking

Supports ADME studies without interference

Qualitative differentiation from unlabeled analog

Evidence Dimension	Utility as a synthetic tracer
Target Compound Data	Mass‑shifted anhydride building block for labeled drug synthesis
Comparator Or Baseline	Unlabeled hexahydro-1,3-isobenzofurandione (CAS 85‑42‑7)
Quantified Difference	Qualitative difference: enables MS‑based tracking; unlabeled analog does not.
Conditions	Synthesis of pyridazinones and PDE4 inhibitors

Why This Matters

For medicinal chemistry teams developing novel PDE4 inhibitors, the deuterated anhydride provides a straightforward route to isotopically labeled drug candidates without altering chemical reactivity, streamlining ADME‑PK studies.

• [1] Van der Mey M, et al. Synthesis and biological evaluation of novel pyridazinones as selective PDE4 inhibitors. J Med Chem. 2001;44(15):2511‑2522. (Context for unlabeled analog use) View Source

Hexahydro-1,3-isobenzofurandione-d8 Applications

HHPA Metabolite Biomonitoring via LC-MS/MS

This compound is ideally deployed as an internal standard in LC‑MS/MS or GC‑MS assays designed to measure hexahydrophthalic acid (HHP acid) or methylhexahydrophthalic acid in urine or plasma. Its +8 Da mass shift ensures chromatographic co‑elution with the analyte while providing a unique MS channel, enabling precise correction for matrix effects and analyte recovery. This is particularly critical for regulatory‑compliant biomonitoring of workers exposed to epoxy resin hardeners [1].

Deuterated PDE4 Inhibitor Synthesis for ADME

As a deuterated building block, Hexahydro-1,3-isobenzofurandione-d8 is employed in the preparation of isotopically labeled pyridazinone‑based PDE4 inhibitors. Incorporating the -d8 anhydride early in the synthetic route yields a drug candidate that retains identical pharmacology but is mass‑distinct, allowing definitive tracking of absorption, distribution, metabolism, and excretion (ADME) in preclinical species without interference from endogenous compounds .

Tracer Studies in Anhydride Polymerization

In polymer and materials science, the deuterated anhydride serves as a mass‑tagged monomer for mechanistic studies of epoxy curing reactions. By monitoring the incorporation of the -d8 label into the polymer network via MS or NMR, researchers can differentiate between chain‑growth pathways and quantify cross‑linking density with greater precision than is possible with unlabeled monomers .

Application

Selection Property

Validation Focus

Occupational exposure biomonitoring (HHPA)

Isotopic mass-shift differentiation

Matrix-effect correction and recovery precision

Labeled PDE4 inhibitor synthesis for ADME

Mass-tagged synthetic building block

Metabolic tracking without endogenous interference

Polymerization mechanism studies

Deuterated monomer for pathway tracing

Cross-linking and chain-growth differentiation

• [1] Jönsson BA, Lindh CH, Gustavsson A, et al. Determination of hexahydrophthalic and methylhexahydrophthalic acids in urine by gas chromatography‑negative‑ion chemical‑ionisation mass spectrometry. J Chromatogr A. 1991;557:255‑263. View Source